molecular formula C8H19NO B6282850 (1-methoxybutan-2-yl)(propan-2-yl)amine CAS No. 1343751-20-1

(1-methoxybutan-2-yl)(propan-2-yl)amine

Cat. No. B6282850
CAS RN: 1343751-20-1
M. Wt: 145.2
InChI Key:
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Description

MBPA is an organic compound that belongs to the class of amines. It is a colorless and water-soluble liquid that is commonly used in research fields such as medicinal chemistry, organic chemistry, and the pharmaceutical industry. It is structurally related to methamphetamine .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1-methoxybutan-2-yl)(propan-2-yl)amine involves the reaction of 1-methoxybutan-2-ol with propan-2-amine in the presence of a strong acid catalyst.", "Starting Materials": [ "1-methoxybutan-2-ol", "propan-2-amine", "strong acid catalyst" ], "Reaction": [ "Step 1: Add 1-methoxybutan-2-ol to a reaction flask.", "Step 2: Add propan-2-amine to the reaction flask.", "Step 3: Add a strong acid catalyst to the reaction flask.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Allow the reaction mixture to cool to room temperature.", "Step 6: Extract the product with a suitable solvent.", "Step 7: Purify the product by distillation or chromatography." ] }

CAS RN

1343751-20-1

Product Name

(1-methoxybutan-2-yl)(propan-2-yl)amine

Molecular Formula

C8H19NO

Molecular Weight

145.2

Purity

91

Origin of Product

United States

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